Cas no 86673-69-0 (Morpholine, 4-[3-(4-methoxyphenyl)-5-nitro-2-thienyl]-)

• Product name: Morpholine, 4-[3-(4-methoxyphenyl)-5-nitro-2-thienyl]-
• CAS No: 86673-69-0
• MF: C₁₅H₁₆N₂O₄S
• MW: 320.363542556763
• CID: 660914
• PubChem ID: 13045862

Morpholine, 4-[3-(4-methoxyphenyl)-5-nitro-2-thienyl]- Chemical and Physical Properties

Names and Identifiers

• Morpholine, 4-[3-(4-methoxyphenyl)-5-nitro-2-thienyl]-
• 4-[3-(4-methoxyphenyl)-5-nitrothiophen-2-yl]morpholine
• DTXSID20516193
• 86673-69-0

• Inchi： InChI=1S/C15H16N2O4S/c1-20-12-4-2-11(3-5-12)13-10-14(17(18)19)22-15(13)16-6-8-21-9-7-16/h2-5,10H,6-9H2,1H3
• InChI Key： JKWBVFTUVZFDFL-UHFFFAOYSA-N
• SMILES： COC1=CC=C(C=C1)C2=C(SC(=C2)[N+](=O)[O-])N3CCOCC3

Computed Properties

• Exact Mass: 320.08307817g/mol
• Monoisotopic Mass: 320.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.8Ų
• XLogP3: 3.4